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Compound of Interest

2-Chloro-3-fluoro-5-
Compound Name:
methylphenylboronic acid

Cat. No.: B8204034

Get Quote

Executive Summary

2-Chloro-3-fluoro-5-methylphenylboronic acid is a specialized organoboron intermediate

used primarily in the pharmaceutical and agrochemical sectors to introduce the sterically
demanding and electronically tuned 2-chloro-3-fluoro-5-methylphenyl moiety.[1]

Due to the ortho-chloro substituent, this compound exhibits significant steric hindrance,
requiring specialized catalytic systems for efficient Suzuki-Miyaura cross-coupling.[1]
Furthermore, the meta-fluoro group increases the Lewis acidity of the boron center, influencing
both transmetallation rates and stability. Researchers often utilize the pinacol ester derivative
(CAS: Unassigned/Proprietary, Product Code: BP22923) for improved storage stability and
handling compared to the free acid.

Chemical Identity & Physicochemical
Specifications[1][2][3]

The following data consolidates available experimental values and predictive models for the

free acid and its key precursor.
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Property

Specification

Compound Name

2-Chloro-3-fluoro-5-methylphenylboronic acid

Common Derivative

2-Chloro-3-fluoro-5-methylphenylboronic acid

pinacol ester

Precursor CAS

1000576-14-6 (1-Bromo-2-chloro-3-fluoro-5-

methylbenzene)

Molecular Formula

C7H7BCIFO2 (Acid) / C13H17BCIFO2 (Pinacol
Ester)

188.39 g/mol (Acid) / 270.54 g/mol (Pinacol

Molecular Weight
Ester)
Appearance White to off-white solid
N Soluble in MeOH, DMSO, CH2Clz, THF;
Solubility ]
Insoluble in water
pKa (Predicted) ~8.2 (Boronic acid ionization)

LogP (Predicted)

2.15

Note on Stability: The free boronic acid is prone to dehydration, forming cyclic boroxines

(anhydrides) upon storage. For precise stoichiometry in GMP settings, the pinacol ester or the

potassium trifluoroborate salt is recommended.

Structural & Electronic Analysis

Understanding the interplay between steric and electronic effects is critical for optimizing

reaction conditions.
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» Steric Hindrance (2-Position Chlorine): The chlorine atom at the ortho position creates a
steric wall that impedes the approach of the palladium catalyst during the transmetallation
step. This necessitates the use of electron-rich, bulky phosphine ligands (e.g., SPhos,
XPhos) to facilitate the reaction.

» Electronic Withdrawal (3-Position Fluorine): The fluorine atom exerts an inductive electron-
withdrawing effect (-1).[1] This lowers the pKa of the boronic acid, making the "ate" complex
formation (Ar-B(OH)s™) easier at lower pH. However, it also renders the C-B bond slightly
more susceptible to protodeboronation under vigorous reflux in strong aqueous bases.

 Inductive Donation (5-Position Methyl): The methyl group provides weak electron donation,
slightly counteracting the deactivating nature of the halogens, but its primary role is structural
(hydrophobic interaction in protein binding pockets).

Synthesis Protocol (Self-Validating)

Objective: Synthesis of 2-Chloro-3-fluoro-5-methylphenylboronic acid pinacol ester from the
bromide precursor.

Rationale: Direct lithiation of ortho-chloroaryl bromides with n-BuLi carries a high risk of
eliminating LiCl to form a reactive benzyne intermediate, leading to byproducts.[1] To mitigate
this, we employ a Knochel-Hauser base exchange (iPrMgCI[1]-LiCl) or a low-temperature
halogen-lithium exchange with internal trapping.[1] The protocol below uses the safer Grignard
exchange method.

Materials
e Precursor: 1-Bromo-2-chloro-3-fluoro-5-methylbenzene (CAS 1000576-14-6)[1][2][3]

o Reagent: Isopropylmagnesium chloride - Lithium chloride complex (TurboGrignard), 1.3 M in
THF.

o Electrophile: 2-1sopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (IPB-Pin).[1]

e Solvent: Anhydrous THF.

Step-by-Step Methodology
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 Inert Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon.

¢ Dissolution: Charge flask with 1-Bromo-2-chloro-3-fluoro-5-methylbenzene (1.0 eq) and
anhydrous THF (0.5 M concentration). Cool to -15°C.[1]

e Magnesiation: Dropwise add iPrMgCI-LiCl (1.1 eq) over 20 minutes. Maintain temperature
between -15°C and -10°C.

o Validation Point: Monitor by GC-MS (quench aliquot with MeOH).[1] Conversion of
bromide to des-bromo product indicates active Grignard species.[1]

o Electrophile Addition: Once exchange is >95% complete (typically 1-2 hours), cool to -40°C.
Add IPB-Pin (1.2 eq) dropwise.[1]

o Warming: Allow the mixture to warm to room temperature (25°C) over 4 hours.

e Quench & Workup: Quench with saturated NH4Cl (aq). Extract with EtOAc (3x).[4] Wash
combined organics with brine, dry over Na=SO4, and concentrate.[4]

 Purification: Recrystallize from Hexane/EtOAc or purify via silica gel chromatography (0-10%
EtOAc in Hexanes) to obtain the pinacol ester.

Application: Suzuki-Miyaura Coupling Optimization

For coupling this sterically hindered boronate with aryl chlorides/bromides, standard Pd(PPhs)a4
conditions often fail. The following workflow utilizes Buchwald Precatalysts to ensure high
turnover.

Recommended Conditions
o Catalyst: Pd(OAc)2 + SPhos (2:1 ratio) or SPhos Pd G2 precatalyst (1-3 mol%).[1]

e Base: KsPOa4 (3.0 eq) — Anhydrous conditions preferred if protodeboronation is observed.
e Solvent: 1,4-Dioxane / Water (4:[1]1) or Toluene / Water (10:1).

e Temperature: 80°C - 100°C.[1]
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Reaction Logic Diagram

Substrate: 2-Chloro-3-fluoro-5-methylphenylboronic acid
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Low Yield / No Reaction?

es (Steric Cl)
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Ligand: SPhos or XPhos
Base: K3PO4

f deboronation occurs

Solvent Switch:
Anhydrous Toluene/Dioxane
(Prevents Protodeboronation)

Target Biaryl Product
Isolated Yield >80%

Click to download full resolution via product page

Figure 1: Decision matrix for optimizing Suzuki coupling of sterically hindered 2-chloro-
arylboronic acids.
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Safety, Handling & Storage

Hazard Identification:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Storage Protocol:

o Store at 2-8°C (Refrigerated).

o Keep under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the ester or
oxidation.

o Shelf Life: The pinacol ester is stable for >1 year if stored correctly. The free acid may
degrade within months at room temperature.

References

Sigma-Aldrich.2-Chloro-3-fluoro-5-methylphenylboronic acid pinacol ester (Product
AOBHO03D4EF25).[1] Retrieved March 6, 2026. Link

BLD Pharm.1-Bromo-2-chloro-3-fluoro-5-methylbenzene (CAS 1000576-14-6) Technical
Data.[1][2][3] Retrieved March 6, 2026. Link

Knochel, P., et al. "Functionalization of heterocyclic compounds using polyfunctional
magnesium and zinc reagents.”" Handbook of Functionalized Organometallics, 2008.
(Reference for iPrMgCI-LiCl exchange methodology).

Bardner, T. E., & Buchwald, S. L. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope
and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society,
2005.[5] Link

BoronPharm.Product BP22923 Specification Sheet. Retrieved March 6, 2026. Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8204034/docs?utm_src=pdf-body#technical-guide-2-chloro-3-fluoro-5-methylphenylboronic-acid-1
https://www.bldpharm.com/products/1000576-68-0.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.bldpharm.com/products/1000576-68-0.html
https://www.bldpharm.com/products/883499-24-9.html
https://www.bldpharm.com/products/1806971-86-7.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Named_Reactions/Suzuki_cross-coupling
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja042491j
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.boronpharm.com
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8204034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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